Fluoranthene
Fluoranthene
Fluoranthene (FA) is a polycyclic aromatic hydrocarbon, which can be used in the preparation of fluorescent chemosensors for the specific detection of picric acid.
FA, a six ringed highly stable compound, is considered as an environmental indicator. It is mainly selected for simulation study.
Fluoranthene (FA) belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are typically generated due to the incomplete burning of organic materials in the presence of oxygen in insufficient quantities. FA is regarded as an environmental indicator and is mainly used in simulation studies. It is also used in the development of a fluorescent chemosensor for the determination of explosive nitroaromatic compounds.
Fluoranthene appears as light yellow fine crystals. (NTP, 1992)
Fluoranthene is an ortho- and peri-fused polycyclic arene consisting of a naphthalene and benzene unit connected by a five-membered ring.
FA, a six ringed highly stable compound, is considered as an environmental indicator. It is mainly selected for simulation study.
Fluoranthene (FA) belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are typically generated due to the incomplete burning of organic materials in the presence of oxygen in insufficient quantities. FA is regarded as an environmental indicator and is mainly used in simulation studies. It is also used in the development of a fluorescent chemosensor for the determination of explosive nitroaromatic compounds.
Fluoranthene appears as light yellow fine crystals. (NTP, 1992)
Fluoranthene is an ortho- and peri-fused polycyclic arene consisting of a naphthalene and benzene unit connected by a five-membered ring.
Brand Name:
Vulcanchem
CAS No.:
206-44-0
VCID:
VC20836717
InChI:
InChI=1S/C16H10/c1-2-8-13-12(7-1)14-9-3-5-11-6-4-10-15(13)16(11)14/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4
Molecular Formula:
C16H10
Molecular Weight:
202.25 g/mol
Fluoranthene
CAS No.: 206-44-0
Cat. No.: VC20836717
Molecular Formula: C16H10
Molecular Weight: 202.25 g/mol
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Specification
| Description | Fluoranthene (FA) is a polycyclic aromatic hydrocarbon, which can be used in the preparation of fluorescent chemosensors for the specific detection of picric acid. FA, a six ringed highly stable compound, is considered as an environmental indicator. It is mainly selected for simulation study. Fluoranthene (FA) belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are typically generated due to the incomplete burning of organic materials in the presence of oxygen in insufficient quantities. FA is regarded as an environmental indicator and is mainly used in simulation studies. It is also used in the development of a fluorescent chemosensor for the determination of explosive nitroaromatic compounds. Fluoranthene appears as light yellow fine crystals. (NTP, 1992) Fluoranthene is an ortho- and peri-fused polycyclic arene consisting of a naphthalene and benzene unit connected by a five-membered ring. |
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| CAS No. | 206-44-0 |
| Molecular Formula | C16H10 |
| Molecular Weight | 202.25 g/mol |
| IUPAC Name | fluoranthene |
| Standard InChI | InChI=1S/C16H10/c1-2-8-13-12(7-1)14-9-3-5-11-6-4-10-15(13)16(11)14/h1-10H |
| Standard InChI Key | GVEPBJHOBDJJJI-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4 |
| Boiling Point | 482 °F at 60 mm Hg (NTP, 1992) 384.0 °C 384 °C |
| Colorform | Colored needles Pale yellow needles or plates from alcohol Pale yellow crystals Pale yellow needles or plates |
| Flash Point | 198.0 °C (388.4 °F) Closed cup |
| Melting Point | 230 °F (NTP, 1992) 107.8 °C 110.2 °C |
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